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Compound of Interest

Compound Name: Metoxuron

Cat. No.: B1676524

Introduction

Metoxuron is a phenylurea herbicide primarily used for the selective control of broadleaf
weeds in agriculture.[1] Its mode of action involves the inhibition of photosynthesis at
photosystem Il (PSIl), a mechanism it shares with other phenylurea herbicides such as diuron,
linuron, and isoproturon.[2][3] While effective in weed management, the potential for off-target
effects on a variety of non-target organisms is a significant environmental concern. This
technical guide provides a comprehensive overview of the ecotoxicology of Metoxuron, with a
focus on its impact on aquatic and terrestrial non-target species. Due to the limited availability
of specific quantitative data for Metoxuron, this guide also incorporates data from other
phenylurea herbicides with the same mode of action to provide a broader understanding of the
potential risks.

Data Presentation: Ecotoxicity of Metoxuron and
Other Phenylurea Herbicides

The following tables summarize the available quantitative ecotoxicity data for Metoxuron and
related phenylurea herbicides on various non-target organisms. These values, including the
half maximal effective concentration (EC50), the lethal concentration for 50% of the test
population (LC50), the no-observed-effect concentration (NOEC), and the lowest-observed-
effect concentration (LOEC), are crucial for environmental risk assessment.

Table 1: Ecotoxicity of Metoxuron to Non-Target Organisms
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) Value
. Organism . . Exposure
Species Endpoint (mgl/kg soil . Reference
Type Duration
dw)
o _ NOEC
Eisenia fetida  Earthworm ) ~1000 14 days [4]
(mortality)
o _ LOEC
Eisenia fetida  Earthworm ) >1000 14 days [4]
(mortality)
Table 2: Ecotoxicity of Diuron to Non-Target Organisms
Value (pg/L
. Organism . unless Exposure
Species Endpoint . . Reference
Type otherwise Duration
noted)
Fish (various)  Fish LC50 >1000 -
Aquatic Moderately
Invertebrate EC50 ) -
Invertebrates toxic
Algae Algae EC50 Highly toxic -
Birds Bird LD50 Slightly toxic -
Moderately
Earthworms Earthworm LC50 ) -
toxic
Honeybees Insect LD50 Low toxicity -

Table 3: Ecotoxicity of Linuron to Non-Target Organisms
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Value (mg/L
. Organism . unless Exposure
Species Endpoint . . Reference
Type otherwise Duration
noted)
Oncorhynchu
s mykiss )
_ Fish LC50 16 96 hours
(Rainbow
trout)
Lepomis
macrochirus ]
) Fish LC50 16 96 hours
(Bluegill
sunfish)
Daphnia Aquatic Moderatel
P q EC50 _ Y -
magna Invertebrate toxic
Japanese ) LC50
) Bird ] >5000 ppm 5-8 days
quail (dietary)
) LC50
Mallard duck Bird ] >3000 ppm 5-8 days
(dietary)
_ LC50
Pheasant Bird ] >3500 ppm 5-8 days
(dietary)
Bees Insect - Nontoxic -

Table 4: Ecotoxicity of Isoproturon to Non-Target Organisms
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) Organism . Exposure
Species Endpoint Value (pgl/L) . Reference
Type Duration
Phaeodactylu )
) Diatom EC50 10
m tricornutum
) ) NOEC
Daphnia Aquatic ) )
(reproduction 10 Chronic

magna Invertebrate
Algae (most )

- Algae NOEC 3.2 Chronic
sensitive)

Experimental Protocols

Standardized protocols are essential for generating reliable and comparable ecotoxicity data.
The following sections detail the methodologies for key experiments cited in the assessment of

herbicide toxicity.

Algal Growth Inhibition Test (OECD 201)

This test evaluates the effects of a substance on the growth of freshwater microalgae.

Test Organism: A rapidly growing green alga species, such as Scenedesmus subspicatus or
Pseudokirchneriella subcapitata.

Methodology:

o Culture Preparation: Exponentially growing algal cultures are prepared in a nutrient-rich
medium.

o Test Solutions: A series of test substance concentrations are prepared in the growth medium.
A control with no test substance is also prepared.

o Exposure: A known initial concentration of algal cells is added to flasks containing the
different test concentrations and the control.
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 Incubation: The flasks are incubated under constant light and temperature (e.g., 21-24°C) for
72 hours.

» Data Collection: Algal growth is measured at 24, 48, and 72 hours by determining the cell
concentration or a surrogate parameter like chlorophyll fluorescence.

e Endpoint Calculation: The growth rate and yield are calculated for each concentration. The
EC50, the concentration causing a 50% reduction in growth or yield compared to the control,
is then determined.

Daphnia magna Acute Immobilisation Test (OECD 202)

This test assesses the acute toxicity of a substance to the freshwater invertebrate Daphnia
magna.

Test Organism: Young daphnids (<24 hours old).
Methodology:

o Test Solutions: A range of concentrations of the test substance are prepared in a suitable
agueous medium. A control group is maintained in the medium without the test substance.

o Exposure: Groups of daphnids are exposed to each test concentration and the control in
beakers.

e Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

» Endpoint Calculation: The EC50 at 48 hours, the concentration that immobilizes 50% of the
daphnids, is calculated. The NOEC and LOEC can also be determined.

Fish Acute Toxicity Test (OECD 203)

This test determines the concentration of a substance that is lethal to 50% of a fish population
over a short exposure period.

Test Organism: A standard fish species, such as Rainbow Trout (Oncorhynchus mykiss) or
Zebrafish (Danio rerio).
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Methodology:

Acclimation: Fish are acclimated to the test conditions (temperature, water quality) for a
specified period.

Test Solutions: A geometric series of concentrations of the test substance are prepared in
water. A control group is maintained in untreated water.

Exposure: Fish are placed in tanks containing the test solutions and the control for a period
of 96 hours.

Observation: Mortalities and any abnormal behavioral or physiological responses are
recorded at 24, 48, 72, and 96 hours.

Endpoint Calculation: The LC50, the concentration estimated to be lethal to 50% of the fish
at 96 hours, is calculated.

Earthworm Acute Toxicity Test (OECD 207)

This test evaluates the acute toxicity of a substance to earthworms in artificial soil.
Test Organism: Adult earthworms of the species Eisenia fetida.

Methodology:

Artificial Soil Preparation: A standardized artificial soil is prepared.

Test Substance Application: The test substance is thoroughly mixed into the soil at various
concentrations. A control group with untreated soil is also prepared.

Exposure: A defined number of adult earthworms are introduced into each container of
treated and control soil.

Incubation: The containers are maintained at a constant temperature (e.g., 20°C) and
humidity for 14 days.

Data Collection: Mortality is assessed at 7 and 14 days. Sub-lethal effects, such as changes
in body weight and behavior, are also recorded.
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e Endpoint Calculation: The LC50 at 14 days is determined. The NOEC and LOEC for
mortality and sub-lethal effects are also calculated.

Signaling Pathways and Mode of Action

The primary mode of action for Metoxuron and other phenylurea herbicides is the inhibition of
photosynthesis at photosystem Il (PSIl) in plants and algae. By binding to the D1 protein in the
PSIl complex, these herbicides block the electron transport chain, leading to a buildup of

reactive oxygen species (ROS) and subsequent oxidative stress, ultimately causing cell death.

While the primary target is well-established in photosynthetic organisms, the specific signaling
pathways affected in non-target animals are less clear. However, emerging research on
phenylurea herbicides suggests potential endocrine-disrupting effects and neurotoxicity.

o Endocrine Disruption: Some phenylurea herbicides, such as linuron, have been shown to
have anti-androgenic effects in vertebrates, including fish. This suggests interference with
the endocrine system, which can have cascading effects on reproduction and development.
Studies have shown that some endocrine-disrupting chemicals can impact neuroendocrine
systems in fish, affecting hormone regulation and brain development.

» Neurotoxicity: There is growing evidence that some herbicides can have neurotoxic effects
on non-target organisms. For example, studies on linuron have indicated that it may alter
neurotransmitter biosynthesis in developing fish.

Further research is needed to elucidate the specific signaling pathways through which
Metoxuron exerts these potential secondary effects in non-target animal species.

Mandatory Visualizations
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Algal Growth Inhibition Test Workflow (OECD 201).
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Daphnia magna Acute Immobilisation Test Workflow (OECD 202).
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Metoxuron's Mode of Action: Photosystem Il Inhibition.

Conclusion

The available data, although limited for Metoxuron specifically, indicate that as a phenylurea
herbicide, it poses a significant risk to non-target organisms, particularly aquatic primary
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producers like algae. Its classification as "very toxic to aquatic life" underscores this concern.
The primary mechanism of toxicity is the inhibition of photosynthesis, but emerging evidence
for other phenylurea herbicides suggests the potential for endocrine disruption and
neurotoxicity in non-target animals. The lack of comprehensive quantitative ecotoxicity data for
Metoxuron highlights a critical knowledge gap that needs to be addressed to perform a
thorough environmental risk assessment. Future research should focus on generating robust
toxicity data for Metoxuron across a range of representative non-target species and
elucidating the specific signaling pathways affected in these organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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